Cas no 94134-47-1 (Ethanedioic acid,1-ethyl 2-(2-phenylethyl) ester)
94134-47-1 structure
Product Name:Ethanedioic acid,1-ethyl 2-(2-phenylethyl) ester
CAS No:94134-47-1
MF:C12H14O4
MW:222.237164020538
CID:807531
PubChem ID:3023679
Update Time:2025-04-19
Ethanedioic acid,1-ethyl 2-(2-phenylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanedioic acid,1-ethyl 2-(2-phenylethyl) ester
- 1-O-ethyl 2-O-(2-phenylethyl) oxalate
- ethyl 2-phenylethyl oxalate
- EINECS 302-816-5
- XWROHOGFYZQROV-UHFFFAOYSA-N
- 1-Ethyl 2-(2-phenylethyl) ethanedioate
- Oxalic acid, ethyl 2-phenylethyl ester
- Ethanedioic acid, 1-ethyl 2-(2-phenylethyl) ester
- DTXSID30240715
- NS00040119
- 94134-47-1
- 2-Phenethyl ethyl oxalate
- GT64MHF37B
- Ethanedioic acid, ethyl 2-phenylethyl ester
-
- Inchi: 1S/C12H14O4/c1-2-15-11(13)12(14)16-9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
- InChI Key: XWROHOGFYZQROV-UHFFFAOYSA-N
- SMILES: O(C(C(=O)OCC)=O)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 222.089
- Monoisotopic Mass: 222.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.138
- Boiling Point: 310.6°C at 760 mmHg
- Flash Point: 134.3°C
- Refractive Index: 1.504
Ethanedioic acid,1-ethyl 2-(2-phenylethyl) ester Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
94134-47-1 (Ethanedioic acid,1-ethyl 2-(2-phenylethyl) ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk